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Compound of Interest

Compound Name: 5,6-Dichloronicotinic acid

Cat. No.: B1220729 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling 5,6-
Dichloronicotinic acid. Adherence to these procedural guidelines is essential for ensuring

laboratory safety and proper chemical management.

5,6-Dichloronicotinic acid is a chemical compound that requires careful handling due to its

potential health hazards. It is harmful if swallowed, causes skin and eye irritation, and may lead

to respiratory irritation.[1][2][3] Furthermore, as a powder, it has the potential to form an

explosible dust-air mixture.[1][2]

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical. The following PPE is mandatory

when handling 5,6-Dichloronicotinic acid:

Eye and Face Protection: Chemical safety goggles that meet the European standard EN 166

are required.[1] In situations with a significant risk of splashing, a face shield should be worn

in addition to goggles.[4][5]

Hand Protection: Chemical-resistant protective gloves, such as nitrile or butyl rubber, must

be worn.[1][6] It is crucial to inspect gloves for any signs of damage before use and to follow

the manufacturer's guidelines regarding breakthrough time and permeability.[2]
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Body Protection: A lab coat or an acid-resistant apron is necessary to protect against skin

contact.[6][7] In cases of larger-scale operations or where there is a higher risk of exposure,

an acid-resistant suit covering the entire body is recommended.[6]

Respiratory Protection: While no specific respiratory protection is needed under normal, well-

ventilated laboratory use, a respirator may be required for large-scale use, in emergencies,

or in poorly ventilated areas.[1][4] If a respirator is needed, it should be approved for the

specific airborne concentration of the chemical.

Hazard and Safety Data Summary
The following table summarizes key quantitative and qualitative safety information for 5,6-
Dichloronicotinic acid.

Parameter Value Source

Physical State Powder Solid [1]

Appearance Off-white [1]

Melting Point 163 - 168 °C / 325.4 - 334.4 °F [1]

Signal Word Warning [1][2]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 5,6-Dichloronicotinic acid will minimize the risk of

exposure and accidents.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder.[4][8]
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Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[2][4]

Before beginning work, read and understand the Safety Data Sheet (SDS) for 5,6-
Dichloronicotinic acid.[9]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated place.[1][2]

2. Handling the Compound:

Avoid breathing in the dust.[1][2]

Prevent all contact with skin and eyes.[1][2]

When weighing or transferring the powder, do so carefully to minimize dust generation.

Do not eat, drink, or smoke in the area where the chemical is being handled.[1][3]

3. Post-Handling Procedures:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3]

Remove any contaminated clothing and wash it before reuse.[1][9]

Clean the work area and any equipment used with appropriate cleaning agents.

Emergency and First Aid Measures
In the event of an exposure, immediate action is critical.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, making

sure to also rinse under the eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Wash the affected area immediately with plenty of soap and water while

removing all contaminated clothing. Get medical attention if irritation persists.[1][2]
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Inhalation: If dust is inhaled, move the person to fresh air. If the person is not breathing,

provide artificial respiration. Seek medical attention.[1][2]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison

control center or a doctor for treatment advice.[1][3]

Disposal Plan
Proper disposal of 5,6-Dichloronicotinic acid and its containers is crucial to prevent

environmental contamination.

Waste Collection: Collect the waste material in a suitable, clearly labeled container for

disposal.[1]

Disposal Method: The recommended method for the disposal of chlorinated organic

compounds is incineration.[10] Dispose of the contents and the container at an approved

waste disposal plant.[2][3] Do not allow the chemical to enter the environment.[1]

Container Disposal: Empty containers should be disposed of in accordance with local

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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